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A new generation of photovoltaic materials is being driven by colloidal quantum dots (QDs),

which provide distinct benefits such as tunable bandgaps and solution-based processing. Lead

sulfide (PbS) and perovskite quantum dots (PQDs) are the two most promising candidates in

this field. This guide provides an objective comparison of their performance in solar cells,

supported by experimental data, to help researchers, scientists, and professionals in drug

development.

Performance Metrics: A Comparative Overview
Recent advancements in device architecture and material processing have led to significant

improvements in the power conversion efficiencies (PCE) of both PbS and perovskite QD solar

cells. Perovskite QDs have recently taken a substantial lead in certified efficiencies.

Below is a summary of key performance parameters for high-performing solar cells from each

category.
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Parameter PbS QD Solar Cells Perovskite QD Solar Cells

Max. Power Conversion

Efficiency (PCE)
11.3%[1] 18.37% (Certified 18.3%)[2]

Open-Circuit Voltage (Voc) ~0.55 V[3] >1.2 V[4]

Short-Circuit Current Density

(Jsc)
~25.3 mA/cm2[5] ~15-16 mA/cm2

Fill Factor (FF) ~64%[3] >77%[6]

Stability

Relatively stable; can retain

96% of initial performance after

1200 hours with proper

passivation[1].

Unencapsulated devices can

be stable for over 150 days in

air[5].

Historically a major challenge,

but improving. Thermal stability

can be enhanced with

modifications like PbS QD

interlayers[7].

Device Architecture and Operating Principle
Both PbS and perovskite QD solar cells are typically fabricated in a stacked thin-film structure.

Light is absorbed in the QD layer, creating an exciton (a bound electron-hole pair). This exciton

is then separated at the interface with adjacent electron and hole transport layers (ETL and

HTL). The separated charges are transported to their respective electrodes, generating a

current.

The energy level alignment between the QD layer, the ETL, and the HTL is critical for efficient

charge separation and transport, and to minimize recombination losses.
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Typical Quantum Dot Solar Cell Operation

Sunlight (Photons) Quantum Dot Absorber Layer
(PbS or Perovskite)

1. Photon Absorption
(Exciton Creation)

Electron Transport Layer (ETL)
(e.g., ZnO, TiO2, SnO2)

Cathode
(e.g., FTO/ITO Glass)

3. Electron Collection2. Electron Transfer

Hole Transport Layer (HTL)
(e.g., Spiro-OMeTAD)

2. Hole Transfer Anode
(e.g., Au, Ag)

3. Hole Collection

Click to download full resolution via product page

Caption: Generalized operational workflow in a QD solar cell.

Experimental Protocols
The fabrication of high-efficiency QD solar cells is a multi-step process requiring precise control

over layer deposition and surface chemistry. While specific parameters vary, the general

workflows are outlined below.

Fabrication of PbS QD Solar Cells
PbS QD solar cells are typically built using a layer-by-layer spin-coating process that involves a

solid-state ligand exchange to replace the long, insulating organic ligands from synthesis with

short, conductive ones.

Key Steps:

Substrate Preparation: Indium tin oxide (ITO) or fluorine-doped tin oxide (FTO) coated glass

substrates are sequentially cleaned with detergent, deionized water, acetone, and

isopropanol.

ETL Deposition: An electron transport layer, commonly zinc oxide (ZnO) or titanium dioxide

(TiO₂), is deposited onto the substrate, often via spin-coating a nanoparticle solution,

followed by annealing.

PbS QD Layer Deposition:
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A solution of PbS QDs in an organic solvent (e.g., hexane) is spin-coated onto the ETL.[8]

A ligand-exchange solution (e.g., tetrabutylammonium iodide (TBAI) in methanol) is

applied to the substrate for a short duration (e.g., 30 seconds).[5][8]

The film is rinsed with a solvent like acetonitrile or methanol to remove displaced ligands

and excess salts.[8]

This deposition and exchange process is repeated multiple times (typically 10-12 layers)

to build a film of the desired thickness (~220 nm).[5]

HTL Deposition (Optional but common): A hole transport layer is deposited. In some

architectures, a final treatment of the PbS QD layer (e.g., with 1,2-ethanedithiol) creates a

self-passivated hole-conductive surface.[5]

Electrode Evaporation: A top metal contact, usually gold (Au) or silver (Ag), is deposited via

thermal evaporation through a shadow mask to define the active area of the device.
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PbS QD Solar Cell Fabrication Workflow
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Evaporate Metal Contact (Au)

Finish: Device Characterization
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Caption: Layer-by-layer fabrication of a PbS QD solar cell.
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Fabrication of Perovskite QD Solar Cells
Perovskite QD solar cells also utilize solution processing, but the surface chemistry and film

formation can be more direct than the multi-step ligand exchange required for PbS QDs.

Key Steps:

Substrate and ETL Preparation: Similar to the PbS protocol, substrates are rigorously

cleaned. Tin oxide (SnO₂) is a commonly used ETL and is deposited via spin-coating and

annealed at ~150°C.[2][9]

Perovskite QD Layer Deposition: This step is performed in an inert environment (e.g., a

glove box).[9]

A solution of perovskite QDs (e.g., CsPbI₃) is filtered and then spin-coated onto the ETL.

During the spin-coating process, an anti-solvent (such as methyl acetate or

chlorobenzene) is often dripped onto the substrate to induce rapid crystallization and form

a dense, uniform film.[9][10]

The film is then annealed at a moderate temperature (e.g., 100-130°C) for several

minutes.[9]

HTL Deposition: A hole transport material, most commonly Spiro-OMeTAD with chemical

dopants, is spin-coated on top of the perovskite QD layer inside the glove box.[2][9]

Electrode Evaporation: The device is finished by thermally evaporating a gold (Au) top

electrode.[2]
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Perovskite QD Solar Cell Fabrication Workflow
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Caption: Typical fabrication workflow for a perovskite QD solar cell.
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Conclusion and Future Outlook
Both PbS and perovskite quantum dots are formidable materials for next-generation, solution-

processed solar cells.

PbS Quantum Dots have demonstrated remarkable progress, particularly in terms of stability.

[1][5] Their fabrication, while involving numerous steps, is well-understood and reproducible.

[3][11] The primary challenge remains pushing the efficiency to be competitive with other

thin-film technologies.

Perovskite Quantum Dots currently hold the record for efficiency in QD-based solar cells,

with a certified PCE of over 18%.[2] They benefit from high defect tolerance and excellent

optoelectronic properties.[12] However, the long-term operational stability, especially

concerning moisture, heat, and oxygen, remains the most significant hurdle for their

commercialization.[7] The inclusion of lead in high-performance perovskites also poses

environmental concerns that are actively being researched.[13]

Future research will likely focus on hybrid approaches, such as using perovskites to passivate

PbS QD surfaces, which has already shown promise in boosting both efficiency and stability.[1]

Continued efforts in developing lead-free perovskite compositions and novel encapsulation

strategies will be critical for the eventual deployment of this highly promising technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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